Cas no 1598794-18-3 (2H-Pyran-4-ethanamine, tetrahydro-α-(trifluoromethyl)-)

• Product Name: 2H-Pyran-4-ethanamine, tetrahydro-α-(trifluoromethyl)-
• CAS No: 1598794-18-3
• MF: C₈H₁₄F₃NO
• MW: 197.198072910309
• CID: 5252838
• Update Time: 2025-05-30

2H-Pyran-4-ethanamine, tetrahydro-α-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-ethanamine, tetrahydro-α-(trifluoromethyl)-

• Inchi： 1S/C8H14F3NO/c9-8(10,11)7(12)5-6-1-3-13-4-2-6/h6-7H,1-5,12H2
• InChI Key： AUCJWWAPEYRACC-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1)C(N)C(F)(F)F

Additional information on 2H-Pyran-4-ethanamine, tetrahydro-α-(trifluoromethyl)-

Comprehensive Analysis of 2H-Pyran-4-ethanamine, tetrahydro-α-(trifluoromethyl)- (CAS No. 1598794-18-3)

The compound 2H-Pyran-4-ethanamine, tetrahydro-α-(trifluoromethyl)- (CAS No. 1598794-18-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tetrahydro-α-(trifluoromethyl) moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel therapeutic agents targeting neurological and metabolic disorders.

One of the key reasons for the rising interest in 2H-Pyran-4-ethanamine, tetrahydro-α-(trifluoromethyl)- is its versatility in medicinal chemistry. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a promising building block for next-generation pharmaceuticals. Recent studies have explored its role in the development of enzyme inhibitors and receptor modulators, aligning with the current focus on precision medicine and personalized therapies.

In addition to its pharmaceutical applications, 2H-Pyran-4-ethanamine, tetrahydro-α-(trifluoromethyl)- has also been investigated for its potential in agrochemical formulations. The pyran ring system is a common scaffold in pesticides and herbicides, and the incorporation of the trifluoromethyl group could improve the efficacy and environmental profile of these products. This aligns with the global trend toward sustainable agriculture and reduced chemical footprints.

The synthesis and characterization of 2H-Pyran-4-ethanamine, tetrahydro-α-(trifluoromethyl)- require advanced techniques such as NMR spectroscopy and mass spectrometry. Researchers often seek information on its purity, stability, and solubility, which are critical parameters for its successful application in various industries. The compound's CAS No. 1598794-18-3 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

From an industrial perspective, the scalability of 2H-Pyran-4-ethanamine, tetrahydro-α-(trifluoromethyl)- production is a topic of keen interest. Optimizing synthetic routes to reduce costs and improve yields is a priority for manufacturers, especially as demand for high-quality intermediates grows. This compound's potential to streamline the synthesis of complex molecules makes it a valuable asset in the competitive landscape of fine chemicals.

Environmental and safety considerations are also paramount when working with 2H-Pyran-4-ethanamine, tetrahydro-α-(trifluoromethyl)-. While it is not classified as a hazardous material, proper handling and storage are essential to ensure workplace safety. Researchers and manufacturers must adhere to best practices in chemical management, reflecting the industry's commitment to responsible innovation.

The future of 2H-Pyran-4-ethanamine, tetrahydro-α-(trifluoromethyl)- looks promising, with ongoing research exploring its applications in cutting-edge fields such as fluorinated pharmaceuticals and green chemistry. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing both human health and sustainable industrial practices.